N'-[(E)-(2-piperidino-1,3-thiazol-5-yl)methylidene]-4-(trifluoromethyl)benzenecarbohydrazide

• IUPAC Name: N-[(E)-(2-piperidin-1-yl-1,3-thiazol-5-yl)methylideneamino]-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C17H17F3N4OS/c18-17(19,20)13-6-4-12(5-7-13)15(25)23-22-11-14-10-21-16(26-14)24-8-2-1-3-9-24/h4-7,10-11H,1-3,8-9H2,(H,23,25)/b22-11+
• InChI Key: SGIKIVKAAUXJSU-SSDVNMTOSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC=C(S2)C=NNC(=O)C3=CC=C(C=C3)C(F)(F)F
• Isomeric SMILES: C1CCN(CC1)C2=NC=C(S2)/C=N/NC(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C17H17F3N4OS
• Molecular Weight: 382.4 g/mol
• CAS No.: 477868-71-6

Description

“N’-[(E)-(2-piperidino-1,3-thiazol-5-yl)methylidene]-4-(trifluoromethyl)benzenecarbohydrazide” is a chemical compound. It is also known as “N-[(2-piperidin-1-yl-1,3-thiazol-5-yl)methylideneamino]-4-(trifluoromethyl)benzamide” and "Benzoic acid, 4-(trifluoromethyl)-, 2-[[2-(1-piperidinyl)-5-thiazolyl]methylene]hydrazide".

Synthesis Analysis

The synthesis of this compound might involve the use of trifluoromethyl ketones (TFMKs), which are valuable synthetic targets in their own right and as synthons in the construction of fluorinated pharmacons.

Chemical Reactions Analysis

The chemical reactions involving this compound might be related to the properties and applications of trifluoromethyl ketones (TFMKs).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound might be related to those of trifluoromethyl ketones (TFMKs), which are valuable synthetic targets in their own right and as synthons in the construction of fluorinated pharmacons.

Scientific Research Applications

Synthesis and Biological Activities

The compound N'-[(E)-(2-piperidino-1,3-thiazol-5-yl)methylidene]-4-(trifluoromethyl)benzenecarbohydrazide belongs to a class of compounds that have been extensively studied for their synthesis and potential biological activities. Research has focused on the synthesis of various derivatives and evaluation of their antimicrobial, antiproliferative, and anti-arrhythmic activities, among others.

One study elaborates on the synthesis and anti-arrhythmic activity of piperidine-based 1,3-thiazole derivatives, highlighting the potential of these compounds in medical applications (Abdel‐Aziz et al., 2009). Another research effort focuses on the facile synthesis of thiazolo[3, 2]pyridines containing the pyrazolyl moiety and their antimicrobial activity, suggesting a broad spectrum of biological applications (El-Emary et al., 2005).

Further investigations into the molecular interaction of similar compounds with receptors, such as the CB1 cannabinoid receptor, provide insights into the design of receptor antagonists for therapeutic purposes (Shim et al., 2002).

Antimicrobial and Antiproliferative Investigations

The antimicrobial and antiproliferative properties of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide have been synthesized and tested, showcasing moderate to significant activity against a range of pathogens (Khalid et al., 2016). Another study on the disposition and metabolism of SB-649868, an orexin receptor antagonist, underlines the importance of understanding the pharmacokinetics of these compounds for developing effective insomnia treatments (Renzulli et al., 2011).

Additional Research Efforts

Further synthetic efforts have led to the creation of novel thiazolopyridines and pyridines, expanding the chemical space of these compounds for various potential applications (Lamphon et al., 2004). The exploration of benzothiazole derivatives for corrosion inhibition demonstrates the versatility of these compounds beyond biological applications (Yadav et al., 2016).

Future Directions

The future directions for this compound might be related to the ongoing research and applications of trifluoromethyl ketones (TFMKs), which are valuable synthetic targets in their own right and as synthons in the construction of fluorinated pharmacons.

Mechanism of Action

Target of Action

It is known that piperidine derivatives, which this compound is a part of, have been utilized in various therapeutic applications such as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-alzheimer, antipsychotic and/or anticoagulant agents .

Mode of Action

Piperidine derivatives have been shown to exhibit a wide variety of biological activities . For example, a series of N-(piperidine-4-yl) benzamide compounds were synthesized and investigated for their effect against cancer cells. The structure-activity relationship showed that the presence of halogen, carboxyl, nitro, or methyl groups on ring B increased the cytotoxicity of the piperidine derivatives .

Biochemical Pathways

Piperidine derivatives have been found to exhibit antiproliferation and antimetastatic effects on various types of cancers both in vitro and in vivo .

Pharmacokinetics

The pharmacokinetics of piperidine derivatives are an important area of research in modern organic chemistry .

Result of Action

Piperidine derivatives have been found to exhibit a wide variety of biological activities, including anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic effects .

Action Environment

The development of fast and cost-effective methods for the synthesis of substituted piperidines, which this compound is a part of, is an important task of modern organic chemistry .